Cas no 1361479-75-5 (3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine)

• Product Name: 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine
• CAS No: 1361479-75-5
• MF: C₁₇H₁₀Cl₄N₂
• MW: 384.086699962616
• CID: 4798915
• Update Time: 2025-05-21

3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C17H10Cl4N2/c18-11-5-1-3-9(15(11)20)14-8-7-13(22)17(23-14)10-4-2-6-12(19)16(10)21/h1-8H,22H2
• InChI Key： SVPBBMAGLZOALV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C(C2C=CC=C(C=2Cl)Cl)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 6
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine

Exploring the Unique Properties and Applications of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine (CAS No. 1361479-75-5)

In the realm of specialized organic compounds, 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine (CAS No. 1361479-75-5) stands out as a structurally intriguing molecule with significant potential in various scientific and industrial applications. This compound, characterized by its pyridine core flanked by 2,3-dichlorophenyl groups and an amino functional group, has garnered attention from researchers and industry professionals alike.

The molecular structure of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine contributes to its unique chemical properties. The presence of chlorine atoms at specific positions on the phenyl rings enhances the compound's stability and influences its electronic characteristics. These structural features make it particularly interesting for applications in material science and pharmaceutical research, where such properties are highly valued.

Recent studies have explored the potential of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine in the development of novel organic electronic materials. Its conjugated system and electron-withdrawing chlorine substituents make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are particularly interested in how modifications to this core structure might yield materials with improved charge transport properties.

In pharmaceutical contexts, compounds with similar structural motifs to 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine have shown promise in various therapeutic areas. While this specific compound is primarily used in research settings, its structural features suggest potential applications in medicinal chemistry. The amino group at the 3-position and the dichlorophenyl substituents provide multiple sites for further chemical modification, making it a valuable building block for drug discovery programs.

The synthesis of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact. These advancements align with current trends in sustainable chemistry and process optimization.

Analytical characterization of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine employs various techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for research applications. Recent advancements in analytical instrumentation have made it possible to characterize such compounds with unprecedented precision.

The commercial availability of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer this compound in various quantities, with purity levels suitable for different applications. The market for such specialized research chemicals continues to expand as new potential uses are discovered.

Storage and handling of 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. Proper chemical storage practices ensure the material maintains its integrity over time, which is particularly important for long-term research projects.

Future research directions for 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine may explore its potential in emerging fields such as molecular electronics or as a precursor for metal-organic frameworks (MOFs). The compound's structural versatility makes it an attractive candidate for these cutting-edge applications. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced properties.

For researchers working with 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine, it's important to consult the latest scientific literature and safety data sheets. While the compound has shown promise in various applications, thorough characterization and testing are essential for each specific use case. The scientific community continues to investigate this interesting molecule, and new findings are regularly published in peer-reviewed journals.

The unique combination of structural features in 3-Amino-2,6-bis(2,3-dichlorophenyl)pyridine makes it a fascinating subject for both fundamental research and practical applications. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound and its derivatives may find even broader utility across multiple scientific disciplines.